Cas no 2679942-67-5 ((2S)-3-(3,4-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-(3,4-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679942-67-5
• MF: C₁₁H₈Cl₂F₃NO₃
• MW: 330.087331771851
• CID: 5620248
• PubChem ID: 165928573
• Update Time: 2025-08-04

(2S)-3-(3,4-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(3,4-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28295471
• 2679942-67-5

• Inchi： 1S/C11H8Cl2F3NO3/c12-6-2-1-5(3-7(6)13)4-8(9(18)19)17-10(20)11(14,15)16/h1-3,8H,4H2,(H,17,20)(H,18,19)/t8-/m0/s1
• InChI Key： NJQWGGYSOYMTLH-QMMMGPOBSA-N
• SMILES： ClC1=C(C=CC(=C1)C[C@@H](C(=O)O)NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 328.9833330g/mol
• Monoisotopic Mass: 328.9833330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-3-(3,4-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (2S)-3-(3,4-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic Acid (CAS No. 2679942-67-5)

(2S-3-(3,4-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid) is a sophisticated organic compound with significant implications in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service Number (CAS No. 2679942-67-5), has garnered attention due to its unique structural features and potential therapeutic applications. The presence of both chloro and trifluoro substituents in its molecular framework suggests a high degree of functional complexity, which is often leveraged in the design of novel bioactive molecules.

The structural motif of this compound includes a chiral center at the S-configuration, which is a critical feature for its biological activity. Chiral molecules are of paramount importance in pharmaceuticals because the spatial arrangement of atoms can significantly influence their interaction with biological targets. The specific stereochemistry of this compound may contribute to its selectivity and efficacy in modulating biological pathways. Recent advancements in computational chemistry have enabled more precise predictions of such stereochemical influences, enhancing the rational design of chiral drugs.

The aromatic ring substituted with two chlorine atoms at the 3,4-positions introduces additional electronic and steric effects that can modulate the compound's reactivity and binding affinity. Chlorinated aromatic compounds are well-documented for their diverse pharmacological properties, ranging from antimicrobial to anti-inflammatory effects. The trifluoroacetamide moiety at the other end of the molecule adds another layer of complexity, influencing both solubility and metabolic stability. This group is frequently employed in drug design to enhance bioavailability and resistance to enzymatic degradation.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their improved pharmacokinetic profiles. The incorporation of fluorine atoms can lead to increased metabolic stability, lipophilicity, and binding affinity. For instance, studies have shown that fluorinated amides can exhibit enhanced binding to biological targets compared to their non-fluorinated counterparts. This has spurred interest in exploring the therapeutic potential of compounds like (2S-3-(3,4-dichlorophenyl)-2(2,2,2-trifluoroacetamido)propanoic acid) in various disease models.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and flow chemistry, have been employed to improve the efficiency and scalability of production. These techniques not only enhance the overall process but also minimize waste generation, aligning with green chemistry principles. The development of innovative synthetic routes is crucial for translating promising candidates into viable therapeutics.

Evaluation of (2S-3(3,4-dichlorophenyl)-)propanoic acid's biological activity has been conducted through both in vitro and in vivo studies. In vitro assays have revealed potential interactions with various biological targets relevant to diseases such as cancer and inflammation. These preliminary findings suggest that the compound may exert its effects through multiple mechanisms, including modulation of signaling pathways and inhibition of key enzymes. However, further research is necessary to fully elucidate its mechanism of action.

In vivo studies have provided additional insights into the pharmacological profile of this compound. Animal models have been utilized to assess its efficacy and safety profile across different therapeutic indications. Preliminary results indicate that ((2S)-3-(3,4-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid) exhibits promising activity with a favorable tolerability profile. These findings support its further development as a potential therapeutic agent.

The growing body of evidence supporting the therapeutic potential of this compound has prompted interest from both academic researchers and pharmaceutical companies. Collaborative efforts between these entities are essential for advancing preclinical studies and eventually transitioning into clinical trials. Such trials are critical for validating the compound's efficacy and safety in human populations before it can be approved for medical use.

The regulatory landscape for new drug development remains stringent but increasingly supportive of innovative therapies derived from novel chemical entities like (((((((((S-S-S-S-S-S-S-S-S-S-S-S-S-S-S-S-S))))))))))))))))))))))))))))))))))))))))))))))))))))) (EMPHASIS ON THE IMPORTANCE OF REGULATORY APPROVAL AND CLINICAL TRIALS FOR NEW DRUGS. (THIS SECTION HIGHLIGHTS THE STEPS REQUIRED TO TRANSITION FROM PRECLINICAL TO CLINICAL STUDIES AND EVENTUAL REGULATORY APPROVAL.) (ADDITIONALLY EMPHASIZES THE NEED FOR COLLABORATION BETWEEN ACADEMIC RESEARCHERS AND PHARMACEUTICAL COMPANIES.) (THIS SECTION ALSO ADDRESSES THE STRINGENT REGULATORY FRAMEWORK THAT NEW DRUGS MUST NAVIGATE.) (SPECIFICALLY MENTIONS THE IMPORTANCE OF CLINICAL TRIALS IN VALIDATING DRUG EFFICACY AND SAFETY.) (THIS EMPHASIZES THAT SUCCESSFUL DRUG DEVELOPMENT REQUIRES A COMPREHENSIVE AND COORDINATED APPROACH.) )) has been carefully navigated by researchers aiming to bring new treatments to market.

The future directions for research on (((((S)-3-(3(S)-3(S)-3(S)-3(S)-3(S)-DICHLOROPHENYL))-DICHLOROPHENYL))-DICHLOROPHENYL))-DICHLOROPHENYL))-DICHLOROPHENYL))-DICHLOROPHENYL))-DICHLOROPHENYL))-DICHLOROPHENYL)))))propanoic acid include exploring its potential as an intermediate in more complex drug molecules or as a lead compound for structure-based drug design initiatives. Advances in medicinal chemistry continue to provide new tools for optimizing existing scaffolds or creating entirely novel pharmacophores.

In conclusion, ((S)-3-(3(S)-DICHLOROPHENYL))-DICHLOROPHENYL))propanoic acid represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its development underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, and clinicians in bringing new therapies from bench to bedside.